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A Technical Guide for DMPK and Medicinal
Chemistry Applications

Executive Summary

2-Chloropropane-1,1,1-D3 (CAS: 137832-55-4) is a specialized deuterated alkylating agent
used primarily to introduce the isopropyl-d3 moiety into drug candidates.[1] Unlike the fully
deuterated analog (2-Chloropropane-

), the 1,1,1-

isotopologue allows for regioselective deuterium incorporation. This is critical for Deuterium
Kinetic Isotope Effect (DKIE) studies where researchers aim to block specific metabolic "soft
spots” (typically CYP450-mediated methyl oxidation) without altering the steric or electronic
properties of the entire isopropy! group.

This guide provides a vetted supply chain analysis, technical specifications, and a self-
validating quality control protocol for researchers who cannot afford experimental failure due to
isotopic scrambling or chemical impurities.
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Technical Profile & Application Context

The utility of 2-Chloropropane-1,1,1-D3 lies in its ability to desymmetrize the isopropyl group.
In a standard isopropyl moiety, the two methyl groups are chemically equivalent. By deuterating
only one methyl group (

), the molecule becomes chiral (due to the mass difference between
and

), allowing for precise probing of stereoselective metabolic pathways.

Property Specification Notes

Also known as Isopropyl-1,1,1-

Chemical Name 2-Chloropropane-1,1,1-

chloride
CAS Number 137832-55-4 Unlabeled CAS: 75-29-6
Contains a chiral center at C2
Structure ] ) o
due to isotopic substitution
) ~3.02 mass units higher than
Molecular Weight 81.56 g/mol
unlabeled
Isotonic Purit Critical for clean MS
sotopic Puri
P Y 98 atom % D fragmentation patterns
Boiling Point ~35-36 °C High Volatility Warning
) Store in tightly sealed, septum-
Storage 2°C to 8°C (Refrigerated)

capped vials

Commercial Supplier Landscape

Unlike the commodity chemical 2-Chloropropane-

(where all hydrogens are replaced), the 1,1,1-

variant is a niche product. The supply chain is bifurcated into Primary Manufacturers (who
synthesize the isotope) and Distributors (who re-label).
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Tier 1: Primary Manufacturers (Verified Stock)
¢ CDN Isotopes (Canada):

[¢]

Status: The most reliable source for this specific regiochemical pattern.

[¢]

Product Code: D-5634.[2][3]

o

Availability: Typically keeps stock (0.5g and 1g units).

o

Advantage: They provide a Certificate of Analysis (CoA) verifying the specific 1,1,1-
substitution pattern via NMR.

Tier 2: Major Distributors

o LGC Standards: Distributes CDN Isotopes products globally.[4] Useful for European labs to
simplify customs/import logistics.

o Sigma-Aldrich (Merck): Often lists these under "Stable Isotopes” but frequently fulfills via
third-party partnerships or custom synthesis for non-

patterns.

Tier 3: Custom Synthesis (BulkiIGMP)
o Cambridge Isotope Laboratories (CIL): While they stock the

version (DLM-1114), the 1,1,1-
analog often falls under their custom synthesis division for bulk orders.

o WuXi AppTec / Pharmablock: Recommended only for kg-scale needs in late-stage clinical
development.

Supply Chain Decision Matrix
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5 CDN Isotopes
Direct (North Am.) (Product D-5634)
<5 Grams Europe/Asia LGC Standards
(Discovery/Lead Op) (Distributor)

Requirement:
2-Chloropropane-1,1,1-D3

Scale Required?

> 100 Grams Request Quote Custom Synthesis
(Process Dev/IGMP) (CIL / WuXi)
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Figure 1: Decision matrix for sourcing based on project scale and geography.

Synthesis & Quality Control (The Self-Validating System)

If commercial stock is unavailable, or if you need to validate a purchased lot, you must
understand the synthesis logic. The 1,1,1-

pattern is typically achieved via a Grignard reaction that constructs the carbon skeleton from
isotopically distinct precursors.

Synthesis Pathway (Grighard Route)

The most robust route involves reacting Acetaldehyde (unlabeled) with Methyl-d3-magnesium
iodide. This ensures the deuterium is locked exclusively on one methyl group.
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Acetaldehyde Methyl-d3-magnesium lodide
(CH3CHO) (CD3Mgl)

Grignard Addition

(Ether, 0°C)

Isopropanol-1,1,1-d3
(CH3-CH(OH)-CD3)

Chlorination
(SOCI2 or HCI/ZnCI2)

2-Chloropropane-1,1,1-d3
(Racemic Mixture)

Click to download full resolution via product page

Figure 2: Synthetic route ensuring regioselective deuterium placement.

QC Protocol: How to Validate Your Shipment

Do not rely solely on the vendor's CoA. Perform this check upon receipt:

+ NMR Validation (The "Silent Methyl" Test):
o Unlabeled Isopropyl Chloride: Shows a doublet at
1.5 ppm (6H, two
groups) and a septet at
4.2 ppm (1H,

).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b594967/docs?utm_src=pdf-body-img#sourcing-and-validating-2-chloropropane-1-1-1-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 1,1,1-
Product: The doublet at
1.5 ppm should integrate to 3H (not 6H). The
group is "silent" in proton NMR. The septet at
4.2 ppm will become a complex multiplet (quartet of quartets) due to coupling with the
(H-H coupling) and the
(H-D coupling, though J is small).

e Mass Spectrometry (GC-MS):

o Look for the molecular ion peak shift.

o Unlabeled
: ~78/80 (Cl isotopes).

o Labeled

: ~81/83.
o Scrambling Check: If you see significant peaks at M+1 or M+2, the deuterium has

scrambled, or the enrichment is low.

Handling & Safety Protocols

Critical Warning: 2-Chloropropane is highly volatile (BP ~35°C). In a standard lab environment
(22°C), it has a high vapor pressure.

o Cold Opening: Always chill the ampoule/vial to 0°C or below before opening. This prevents
the expensive deuterated solvent from "bumping"” or evaporating instantly upon seal breach.

e Septum Transfer: Do not pour. Use a gas-tight syringe through a septum to withdraw the
liquid.
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e Reaction Setup: If using as an alkylating agent, pre-cool your reaction mixture. Adding this
reagent to a warm mixture will result in significant loss to the headspace.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-CHLOROPROPANE-1,1,1-D3 | 137832-55-4 [chemicalbook.com]
e 2. 2-Chloropropane-1,1,1-d3 | LGC Standards [Igcstandards.com]

¢ 3. cdnisotopes.com [cdnisotopes.com]

e 4. 2-Chloropropane-1,1,1,3,3,3-d6 | LGC Standards [lgcstandards.com]
¢ 5. isotope.com [isotope.com]

¢ To cite this document: BenchChem. [Sourcing and Validating 2-Chloropropane-1,1,1-D3].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594967/docs#sourcing-and-validating-2-
chloropropane-1-1-1-d3]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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